Cas no 28900-95-0 (1,2-Propanediol,3-(octadecylamino)-)

1,2-Propanediol,3-(octadecylamino)- structure
28900-95-0 structure
Product Name:1,2-Propanediol,3-(octadecylamino)-
CAS No:28900-95-0
MF:C21H45NO2
MW:343.587507009506
CID:274174
PubChem ID:120088
Update Time:2025-04-19

1,2-Propanediol,3-(octadecylamino)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol,3-(octadecylamino)-
    • 3-(octadecylamino)propane-1,2-diol
    • 1,2-Propanediol,3-(octadecylamino)
    • 3-(Octadecylamino)-1,2-dihydroxypropane
    • 3-(Octadecylamino)-1,2-propanediol
    • EINECS 249-297-0
    • N-(2,3-Dihydroxypropyl)-N-octadecylamine
    • 3-(Stearylamino)-1,2-propanediol
    • N-(2,3-dihydroxypropyl)-octadecylamine
    • SCHEMBL6924948
    • DTXSID30951531
    • 28900-95-0
    • ULIKETKXKSFNTL-UHFFFAOYSA-N
    • 3-Octadecylamino-1,2-Dihydroxy-Propane
    • NS00051104
    • Inchi: 1S/C21H45NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-19-21(24)20-23/h21-24H,2-20H2,1H3
    • InChI Key: ULIKETKXKSFNTL-UHFFFAOYSA-N
    • SMILES: OC(CO)CNCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 343.34500
  • Monoisotopic Mass: 343.34503
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 20
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.5
  • XLogP3: 7.3

Experimental Properties

  • Density: 0.905
  • Boiling Point: 476.4°Cat760mmHg
  • Flash Point: 43.9°C
  • Refractive Index: 1.47
  • PSA: 52.49000
  • LogP: 5.58160
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